Cas no 1339672-02-4 (1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone)

• Product Name: 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone
• CAS No: 1339672-02-4
• MF: C₁₁H₁₀Cl₂OS
• MW: 261.167500019073
• CID: 5251033
• Update Time: 2025-05-21

1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-[(2,5-dichlorophenyl)sulfanyl]ethan-1-one
• 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone

• Inchi： 1S/C11H10Cl2OS/c12-8-3-4-9(13)11(5-8)15-6-10(14)7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： SYODXJCRBVPTGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SCC(C1CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4

Additional information on 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone

Comprehensive Overview of 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone (CAS No. 1339672-02-4)

1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone (CAS No. 1339672-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl group attached to a sulfanylethanone backbone, further modified with a 2,5-dichlorophenyl substituent. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to novel therapeutics for diseases such as cancer and microbial infections. The 2,5-dichlorophenyl moiety is known for its electron-withdrawing properties, enhancing the compound's reactivity in cross-coupling reactions.

From an industrial perspective, CAS No. 1339672-02-4 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of circular economy practices in chemical manufacturing.

The compound's physicochemical properties, including solubility, stability, and melting point, are critical for its application in formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone, ensuring its purity and consistency for research purposes.

Another area of interest is the compound's potential role in precision agriculture. As farmers seek more efficient and targeted solutions for pest control, derivatives of sulfanylethanone are being evaluated for their efficacy against resistant strains of pathogens. This ties into the larger conversation about food security and the need for innovative agrochemicals.

In summary, 1-Cyclopropyl-2-(2,5-dichlorophenyl)sulfanylethanone (CAS No. 1339672-02-4) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications and adaptability to modern synthetic challenges make it a compound worth watching in the coming years.